Cas no 1093060-56-0 (PKQHKIWRQMZUHQ-GKAPJAKFSA-N)

• Product Name: PKQHKIWRQMZUHQ-GKAPJAKFSA-N
• CAS No: 1093060-56-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5230412
• Update Time: 2025-10-29

PKQHKIWRQMZUHQ-GKAPJAKFSA-N Chemical and Physical Properties

Names and Identifiers

• PKQHKIWRQMZUHQ-GKAPJAKFSA-N
• (2S)-3-methyl-2-(1H-pyrrol-1-yl)pentanoic acid

• Inchi： 1S/C10H15NO2/c1-3-8(2)9(10(12)13)11-6-4-5-7-11/h4-9H,3H2,1-2H3,(H,12,13)/t8?,9-/m0/s1
• InChI Key： PKQHKIWRQMZUHQ-GKAPJAKFSA-N
• SMILES： C(O)(=O)[C@@H](N1C=CC=C1)C(C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on PKQHKIWRQMZUHQ-GKAPJAKFSA-N

In-Depth Analysis of CAS No 1093060-56-0 and Its Product PKQHKIWRQMZUHQ-GKAPJAKFSA-N: Applications and Innovations

The compound identified by CAS No 1093060-56-0 and its associated product PKQHKIWRQMZUHQ-GKAPJAKFSA-N have garnered significant attention in the fields of pharmaceutical research and specialty chemistry. This unique identifier represents a sophisticated molecular structure with potential applications in drug discovery, material science, and biotechnology. Researchers are particularly interested in its stereochemical properties and bioavailability, which make it a promising candidate for targeted therapies.

In recent years, the demand for high-purity specialty chemicals like PKQHKIWRQMZUHQ-GKAPJAKFSA-N has surged, driven by advancements in precision medicine and green chemistry. A 2023 market analysis highlighted that compounds with complex chiral centers, such as this one, are critical for developing next-generation small-molecule inhibitors. Its molecular stability under physiological conditions has also made it a subject of interest for drug formulation studies.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for CAS No 1093060-56-0?" Current literature suggests multi-step organic synthesis involving asymmetric catalysis, with yields optimized through microwave-assisted reactions. The product’s PKQHKIWRQMZUHQ-GKAPJAKFSA-N nomenclature reflects its IUPAC-standardized InChIKey, ensuring accurate global identification—a feature highly valued in patent documentation and regulatory submissions.

From an industrial perspective, scalability remains a challenge. However, breakthroughs in continuous flow chemistry have improved production efficiency for similar compounds. Environmental concerns have also prompted studies on biodegradable derivatives of PKQHKIWRQMZUHQ-GKAPJAKFSA-N, aligning with the UN Sustainable Development Goals (SDGs).

In computational chemistry, machine learning models are being trained to predict the ADMET profiles (Absorption, Distribution, Metabolism, Excretion, Toxicity) of such compounds. This aligns with the growing trend of AI-driven drug discovery, where CAS No 1093060-56-0 serves as a benchmark for QSAR modeling.

Future research directions may explore its nanocarrier compatibility for targeted drug delivery, a hot topic in oncological therapeutics. Collaborative efforts between academia and industry continue to unlock the full potential of this compound, making PKQHKIWRQMZUHQ-GKAPJAKFSA-N a cornerstone in modern medicinal chemistry.